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Introduction

Valerenic acid, a bicyclic sesquiterpenoid, is a key bioactive constituent of the volatile oil
derived from the roots of the Valeriana officinalis plant.[1] For centuries, valerian preparations
have been utilized in traditional medicine for their sedative and anxiolytic properties.[2] Modern
scientific investigation has increasingly focused on valerenic acid as a primary contributor to
these pharmacological effects, centering on its modulation of the y-aminobutyric acid (GABA)
system, the principal inhibitory neurotransmitter system in the central nervous system.[3] This
technical guide provides an in-depth review of the current literature on valerenic acid,
encompassing its biosynthesis, chemical characteristics, pharmacological activity, preclinical
and clinical findings, and analytical methodologies. The information is presented to support
further research and drug development endeavors.

Chemical and Physical Properties

Valerenic acid is chemically described as (E)-3-[(4S,7R,7aR)-3,7-dimethyl-2,4,5,6,7,7a-
hexahydro-1H-inden-4-yl]-2-methylprop-2-enoic acid.[1] It is @ monocarboxylic acid and a
constituent of the essential oil of the Valerian plant.[1][4]
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Property Value Source
Molecular Formula C15H2202 [1]
Molecular Weight 234.33 g/mol [5]
CAS Number 3569-10-6 [5]
Appearance Solid [6]

logPoct/wat (Octanol/Water

Partition Coefficient) 3.790 el
Water Solubility (log10WS) -3.97 mol/l [5]
pKa Not explicitly found in searches
Melting Point Not explicitly found in searches
Boiling Point Not explicitly found in searches

Biosynthesis of Valerenic Acid

The biosynthesis of valerenic acid in Valeriana officinalis follows the mevalonate (MVA)

pathway.[7] The process begins with the cyclization of farnesyl pyrophosphate (FPP) to form

valerena-1,10-diene, a reaction catalyzed by a sesquiterpene synthase.[7][8] Subsequent

hydroxylation and oxidation reactions at one of the terminal methyl groups of the isobutenyl

side chain lead to the formation of valerenic acid.[7][8] An alternative pathway can lead to the

formation of valeranone through internal ring formation and hydroxylation/reduction.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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